Cas no 604762-07-4 (Piperazine, 1-cycloheptyl-4-[[4-(trifluoromethyl)phenyl]sulfonyl]- (9CI))
604762-07-4 structure
Product Name:Piperazine, 1-cycloheptyl-4-[[4-(trifluoromethyl)phenyl]sulfonyl]- (9CI)
CAS No:604762-07-4
MF:C18H25F3N2O2S
MW:390.463514089584
CID:952175
PubChem ID:1433352
Update Time:2025-04-19
Piperazine, 1-cycloheptyl-4-[[4-(trifluoromethyl)phenyl]sulfonyl]- (9CI) Chemical and Physical Properties
Names and Identifiers
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- Piperazine, 1-cycloheptyl-4-[[4-(trifluoromethyl)phenyl]sulfonyl]- (9CI)
- 1-Cycloheptyl-4-{[4-(trifluoromethyl)phenyl]sulfonyl}piperazine
- DB-288668
- PIPERAZINE, 1-CYCLOHEPTYL-4-[[4-(TRIFLUOROMETHYL)PHENYL]SULFONYL]-
- 604762-07-4
-
- Inchi: 1S/C18H25F3N2O2S/c19-18(20,21)15-7-9-17(10-8-15)26(24,25)23-13-11-22(12-14-23)16-5-3-1-2-4-6-16/h7-10,16H,1-6,11-14H2
- InChI Key: UDSMNGOFKYUZLW-UHFFFAOYSA-N
- SMILES: S(C1C=CC(C(F)(F)F)=CC=1)(N1CCN(CC1)C1CCCCCC1)(=O)=O
Computed Properties
- Exact Mass: 390.159
- Monoisotopic Mass: 390.159
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 26
- Rotatable Bond Count: 3
- Complexity: 538
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.1
- Topological Polar Surface Area: 49Ų
Piperazine, 1-cycloheptyl-4-[[4-(trifluoromethyl)phenyl]sulfonyl]- (9CI) Related Literature
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Jacob S. Jordan,Evan R. Williams Analyst, 2021,146, 2617-2625
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Eunkyung Choi,Minjoo Ryu,Haeri Lee,Ok-Sang Jung Dalton Trans., 2017,46, 4595-4601
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Peiyuan Zeng,Xiaoxiao Wang,Ming Ye,Qiuyang Ma,Jianwen Li,Wanwan Wang,Baoyou Geng,Zhen Fang RSC Adv., 2016,6, 23074-23084
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4. Fe3O4/Au/Fe3O4 nanoflowers exhibiting tunable saturation magnetization and enhanced bioconjugationFeng Shi,Kunping Yan,Mingli Peng,Xiao Cheng,Yanling Luo,Xuemei Chen,V. A. L. Roy,Zuankai Wang Nanoscale, 2012,4, 747-751
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Qiao Song,Angela Bamesberger,Lingyun Yang,Haley Houtwed,Haishi Cao Analyst, 2014,139, 3588-3592
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